Cas no 953007-66-4 (5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl furan-2-carboxylate)

• Product Name: 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl furan-2-carboxylate
• CAS No: 953007-66-4
• MF: C₁₇H₁₅NO₆
• MW: 329.304105043411
• CID: 6033645
• PubChem ID: 16870140
• Update Time: 2025-06-12

5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl furan-2-carboxylate
• [5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl furan-2-carboxylate
• AKOS024652910
• 953007-66-4
• (5-(3,4-dimethoxyphenyl)isoxazol-3-yl)methyl furan-2-carboxylate
• F2496-0890

• Inchi： 1S/C17H15NO6/c1-20-13-6-5-11(8-16(13)21-2)15-9-12(18-24-15)10-23-17(19)14-4-3-7-22-14/h3-9H,10H2,1-2H3
• InChI Key： MZARBYIMDFGVFO-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(OCC1C=C(C2=CC=C(OC)C(OC)=C2)ON=1)=O

Computed Properties

• Exact Mass: 329.08993720g/mol
• Monoisotopic Mass: 329.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.9Ų

Additional information on 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl furan-2-carboxylate

Introduction to 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl furan-2-carboxylate (CAS No. 953007-66-4)

5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl furan-2-carboxylate (CAS No. 953007-66-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring, an oxazole ring, and a substituted phenyl group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The synthesis of 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl furan-2-carboxylate involves several intricate steps, including the formation of the oxazole ring and the coupling of the furan and phenyl moieties. Recent advancements in synthetic methodologies have facilitated the efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of its biological activity, 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl furan-2-carboxylate has been studied for its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl furan-2-carboxylate has also been investigated for its antioxidant activity. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This dual action—anti-inflammatory and antioxidant—makes it a promising candidate for multifaceted therapeutic applications.

The pharmacokinetic properties of 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl furan-2-carboxylate have also been explored to understand its behavior in biological systems. Preliminary data indicate that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. These properties suggest that it could be developed into an orally administered medication.

In addition to its therapeutic potential, 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl furan-2-carboxylate has been studied for its role in drug discovery and development. Its unique structure provides a scaffold for the design of new compounds with enhanced biological activities. Researchers are actively exploring structural modifications to optimize its pharmacological properties and improve its therapeutic efficacy.

The safety profile of 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl furan-2-carboxylate is another critical aspect of its evaluation. Preclinical studies have shown that it has a favorable safety profile with no significant toxic effects observed at therapeutic doses. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In conclusion, 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl furan-2-carboxylate (CAS No. 953007-66-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.